Cas no 2228435-51-4 (4-(azetidin-3-yl)methyl-2-bromo-1,3-thiazole)

• Product Name: 4-(azetidin-3-yl)methyl-2-bromo-1,3-thiazole
• CAS No: 2228435-51-4
• MF: C₇H₉BrN₂S
• MW: 233.128759145737
• CID: 5898040
• PubChem ID: 165804601
• Update Time: 2025-09-19

4-(azetidin-3-yl)methyl-2-bromo-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)methyl-2-bromo-1,3-thiazole
• 4-[(azetidin-3-yl)methyl]-2-bromo-1,3-thiazole
• 2228435-51-4
• EN300-1925829

• Inchi： 1S/C7H9BrN2S/c8-7-10-6(4-11-7)1-5-2-9-3-5/h4-5,9H,1-3H2
• InChI Key： DBJBMHZNAHPQPD-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)CC1CNC1

Computed Properties

• Exact Mass: 231.96698g/mol
• Monoisotopic Mass: 231.96698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.2Ų

Additional information on 4-(azetidin-3-yl)methyl-2-bromo-1,3-thiazole

Introduction to 4-(azetidin-3-yl)methyl-2-bromo-1,3-thiazole (CAS No: 2228435-51-4)

4-(azetidin-3-yl)methyl-2-bromo-1,3-thiazole (CAS No: 2228435-51-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the thiazole family, which is well-documented for its wide-ranging applications in drug development. The presence of both azetidine and bromo substituents in its molecular framework suggests a high degree of structural complexity, which may contribute to its distinct pharmacological profile.

The molecular structure of 4-(azetidin-3-yl)methyl-2-bromo-1,3-thiazole consists of a thiazole core substituted with an azetidine ring at the 4-position and a bromine atom at the 2-position. This specific arrangement of functional groups makes it an intriguing candidate for further investigation in the development of novel therapeutic agents. The thiazole ring is known for its stability and ability to interact with biological targets, while the azetidine moiety introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity.

In recent years, there has been a growing interest in exploring the pharmacological potential of thiazole derivatives, particularly those incorporating nitrogen-containing heterocycles such as azetidine. These compounds have shown promise in various preclinical studies as modulators of key biological pathways. For instance, derivatives of thiazole have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The bromine substituent in 4-(azetidin-3-yl)methyl-2-bromo-1,3-thiazole further enhances its reactivity, making it a valuable intermediate in synthetic chemistry for the preparation of more complex molecules.

One of the most compelling aspects of 4-(azetidin-3-yl)methyl-2-bromo-1,3-thiazole is its potential as a scaffold for drug discovery. The combination of the azetidine ring and the bromo group provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological properties. This flexibility has been exploited in several high-throughput screening campaigns aimed at identifying novel bioactive compounds. The compound’s ability to interact with various biological targets has led to its inclusion in several research programs focused on developing next-generation therapeutics.

Recent advancements in computational chemistry have also highlighted the importance of 4-(azetidin-3-yl)methyl-2-bromo-1,3-thiazole as a lead compound. Molecular docking studies have demonstrated its potential binding affinity to enzymes and receptors involved in critical disease pathways. These studies suggest that modifications to its structure could yield compounds with enhanced efficacy and reduced side effects. The integration of experimental data with computational predictions has accelerated the discovery process, making compounds like 4-(azetidin-3-yl)methyl-2-bromo-1,3-thiazole more attractive for further development.

The synthesis of 4-(azetidin-3-yl)methyl-2-bromo-1,3-thiazole presents both challenges and opportunities for synthetic chemists. The introduction of the bromo group at the 2-position requires careful control of reaction conditions to avoid unwanted side products. However, modern synthetic methodologies have improved the efficiency and yield of these transformations, making it feasible to produce larger quantities of the compound for research purposes. Advances in catalytic processes have also enabled more sustainable synthetic routes, aligning with global efforts to reduce environmental impact.

The biological evaluation of 4-(azetidin-3-yl)methyl-2-bromo-1,3-thiazole has revealed several promising activities that warrant further investigation. Preclinical studies have indicated that this compound exhibits inhibitory effects on certain enzymes associated with inflammatory responses. Additionally, preliminary data suggest that it may interfere with signaling pathways relevant to cancer cell proliferation. These findings underscore the compound’s potential as a starting point for developing new treatments targeting these conditions.

In conclusion,4-(azetidin-3-yl)methyl - 2-bromo - 1 , 3 - thi az ole (CAS No: 2228435 - 51 - 4) represents a significant advancement in pharmaceutical research due to its unique structural features and demonstrated biological activities. Its role as a scaffold for drug discovery continues to be explored through both experimental and computational approaches. As our understanding of biological pathways grows more sophisticated，the demand for innovative compounds like this one will only increase，driving further progress in medicine.